1-Isopropyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid

• IUPAC Name: 1-propan-2-yl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• InChI: InChI=1S/C15H18N2O2/c1-8(2)13-14-10(7-12(17-13)15(18)19)9-5-3-4-6-11(9)16-14/h3-6,8,12-13,16-17H,7H2,1-2H3,(H,18,19)
• InChI Key: PQJWDNCGZBQHRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C2=C(CC(N1)C(=O)O)C3=CC=CC=C3N2
• Molecular Formula: C15H18N2O2
• DSSTOX Substance ID: DTXSID20389763
• Molecular Weight: 258.32 g/mol
• CAS RN: 436811-11-9

Description

1-Isopropyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid, also known as IPT-Cbz, is a heterocyclic compound belonging to the class of beta-carbolines. It is a naturally occurring compound found in many plants and animals, and is also produced synthetically in the laboratory. IPT-Cbz has been studied extensively due to its wide range of biological activities, including anti-inflammatory, anti-tumor, anti-bacterial, and anti-viral effects. In addition, it has been used as a tool to study the structure and function of biological systems, as well as to develop new drugs.

Scientific Research Applications

Neurodegenerative Disease Research

. Its effects on neural pathways and potential neuroprotective properties make it a candidate for exploring therapeutic avenues in conditions like Alzheimer’s and Parkinson’s disease.

Cytotoxicity Studies

. These studies are crucial for understanding the compound’s potential use in cancer therapy, particularly in identifying how it can induce cell death in malignant cells.

Insecticidal Activity

. This application is significant for developing new, more effective insecticides that could be less harmful to the environment.

Synthesis of Isoquinolines and β-Carbolines

. These are important classes of compounds with various pharmacological activities, including anti-cancer, anti-microbial, and anti-inflammatory properties.

Synthesis of 3-Deazapurines

. 3-Deazapurines are nucleoside analogs that have shown promise in antiviral and anticancer research.

Chemical Library Inclusion

. This highlights its importance in drug discovery and the development of new therapeutic agents.

Mechanism of Action

Target of Action

It is known that β-carbolines, a class of compounds to which this molecule belongs, are competitive selective inhibitors of the enzyme monoamine oxidase type a (mao-a) .

Mode of Action

β-carbolines are known to inhibit MAO-A by binding to the active site of the enzyme, preventing the breakdown of monoamine neurotransmitters .

Biochemical Pathways

The inhibition of MAO-A by β-carbolines affects the metabolic pathways of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. By preventing the breakdown of these neurotransmitters, β-carbolines can increase their concentrations in the synaptic cleft, potentially leading to altered neuronal signaling .

Pharmacokinetics

The compound is a solid at room temperature , suggesting that it might be administered orally or intravenously. Its bioavailability would depend on factors such as its solubility, stability, and the presence of transporters in the body.

Result of Action

The inhibition of mao-a by β-carbolines can lead to increased levels of monoamine neurotransmitters in the brain, which could potentially affect mood and behavior .